Cas no 733796-08-2 (4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime)

• Product Name: 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime
• CAS No: 733796-08-2
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• MDL: MFCD01124384
• CID: 2851443
• PubChem ID: 6906012
• Update Time: 2025-11-02

4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• N-[[4-(difluoromethoxy)-3-methoxyphenyl]methylidene]hydroxylamine
• 4-DIFLUOROMETHOXY-3-METHOXY-BENZALDEHYDE OXIME
• 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime
• AB01318928-02
• 4-(Difluoromethoxy)-3-methoxybenzaldehydeoxime
• 733796-08-2
• EN300-05937
• STL414991
• PS-11242
• MFCD01124384
• AKOS005169507
• CS-0220170
• SR-01000044898-1
• (E)-1-[4-(difluoromethoxy)-3-methoxyphenyl]-N-hydroxymethanimine
• Z49568770
• N-{[4-(difluoromethoxy)-3-methoxyphenyl]methylidene}hydroxylamine
• SR-01000044898
• NCGC00323534-01
• (NE)-N-[[4-(difluoromethoxy)-3-methoxyphenyl]methylidene]hydroxylamine

• MDL： MFCD01124384
• Inchi： 1S/C9H9F2NO3/c1-14-8-4-6(5-12-13)2-3-7(8)15-9(10)11/h2-5,9,13H,1H3/b12-5+
• InChI Key： ZBRAYHQANBMXJA-LFYBBSHMSA-N
• SMILES： FC(OC1C=CC(/C=N/O)=CC=1OC)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime

4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime (CAS No. 733796-08-2): A Comprehensive Overview

4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime (CAS No. 733796-08-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to in scientific literature as DFMOB oxime, belongs to the class of benzaldehyde derivatives and is characterized by the presence of both difluoromethoxy and methoxy functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

The growing interest in 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime can be attributed to its role in modern drug discovery and material science. Researchers are increasingly exploring its potential as a building block for novel bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's oxime moiety is particularly noteworthy, as it offers a reactive site for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

From a synthetic chemistry perspective, CAS 733796-08-2 is often discussed in the context of green chemistry and sustainable synthesis. Recent studies have focused on optimizing its production methods to reduce environmental impact while maintaining high yields and purity. This aligns with current industry trends toward eco-friendly chemical processes, making 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime a relevant topic in contemporary chemical research.

The physicochemical properties of 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime contribute significantly to its utility. With a molecular weight of 217.17 g/mol, this compound typically appears as a white to off-white crystalline powder. Its solubility profile—soluble in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO) but relatively insoluble in water—makes it particularly suitable for organic synthesis applications. The presence of fluorine atoms in its structure enhances its stability and influences its electronic properties, which is why it's frequently studied in medicinal chemistry projects.

In the pharmaceutical industry, DFMOB oxime has shown promise as a precursor for various drug candidates. Its structural features are being investigated for potential applications in central nervous system (CNS) drugs, particularly those targeting neurological disorders. The compound's ability to cross the blood-brain barrier makes it an interesting subject for neuroscientific research, especially in light of increasing global focus on mental health treatments and neurodegenerative disease therapies.

The agrochemical sector has also taken note of 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime's potential. Its derivatives are being evaluated as potential plant growth regulators and pest control agents, addressing the growing demand for more efficient and environmentally benign agricultural chemicals. This application is particularly relevant given current concerns about food security and sustainable agriculture practices worldwide.

From a market perspective, the demand for CAS 733796-08-2 has been steadily increasing, driven by its expanding applications in various industries. Manufacturers and suppliers are focusing on scaling up production while maintaining stringent quality control standards. The compound's pricing and availability are frequently discussed topics in chemical industry forums, reflecting its growing commercial importance.

Recent advancements in analytical techniques have enabled more detailed characterization of 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime. Modern spectroscopic methods, including NMR, HPLC, and mass spectrometry, provide precise information about its purity and structural integrity. These analytical capabilities are crucial for ensuring the compound meets the rigorous standards required for pharmaceutical and high-end chemical applications.

The storage and handling of DFMOB oxime require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place away from direct sunlight. Proper handling procedures, including the use of personal protective equipment, are recommended when working with this compound, as with all laboratory chemicals.

Looking to the future, research on 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime is expected to expand into new areas. Its potential applications in material science, particularly in the development of advanced polymers and functional materials, are currently being explored. Additionally, its role in catalysis and organometallic chemistry represents another promising avenue for investigation.

For researchers and industry professionals seeking more information about CAS 733796-08-2, numerous scientific publications and patent documents are available that detail its synthesis, properties, and applications. The compound continues to be a subject of active research, with new findings regularly appearing in peer-reviewed journals and conference proceedings.

In conclusion, 4-(Difluoromethoxy)-3-methoxybenzaldehyde oxime represents an important chemical entity with diverse applications across multiple scientific and industrial domains. Its unique structural features, combined with its versatile reactivity, make it a valuable tool for chemists and researchers working at the forefront of drug development, agricultural science, and advanced materials. As research continues to uncover new potential uses for this compound, its significance in the chemical landscape is likely to grow even further in the coming years.